Cas no 374909-94-1 (methyl 5-(3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate)

• Product Name: methyl 5-(3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate
• CAS No: 374909-94-1
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD01855836
• CID: 3057712
• PubChem ID: 919104
• Update Time: 2025-10-29

methyl 5-(3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dimethyl-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
• methyl 5-(3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate
• methyl 5-[(3,5-dimethyl-1h-pyrazol-1-yl)methyl]-2-furoate
• Methyl 5-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)furan-2-carboxylate
• CS-0282732
• methyl 5-[(3,5-dimethylpyrazol-1-yl)methyl]furan-2-carboxylate
• EN300-227803
• AKOS000304286
• methyl 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxylate
• Methyl5-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)furan-2-carboxylate
• BBL037821
• 374909-94-1
• STK346636

• MDL： MFCD01855836
• Inchi： 1S/C12H14N2O3/c1-8-6-9(2)14(13-8)7-10-4-5-11(17-10)12(15)16-3/h4-6H,7H2,1-3H3
• InChI Key： HSHGIWUVGBURFR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1CN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 234.10044231Da
• Monoisotopic Mass: 234.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.3Ų

Additional information on methyl 5-(3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate

Research Brief on Methyl 5-(3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate (CAS: 374909-94-1)

The compound methyl 5-(3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate (CAS: 374909-94-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential as a lead compound in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. The presence of both pyrazole and furan moieties in its structure provides multiple sites for chemical modification, making it an attractive candidate for structure-activity relationship (SAR) studies. Researchers have particularly noted its potential in targeting inflammatory pathways, with several derivatives showing promising COX-2 inhibitory activity in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 5-(3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate serves as an effective precursor for the synthesis of novel anti-inflammatory agents. The research team developed a series of derivatives that exhibited significant reduction in pro-inflammatory cytokine production, with some compounds showing selectivity indices superior to currently available NSAIDs.

From a synthetic chemistry perspective, recent advances have improved the yield and purity of 374909-94-1. A novel catalytic system reported in ACS Catalysis (2024) enables the efficient N-alkylation of 3,5-dimethylpyrazole with methyl 5-(bromomethyl)furan-2-carboxylate, achieving yields exceeding 85% while minimizing side products. This methodological improvement has important implications for scaling up production for further biological evaluation.

Emerging computational studies have provided insights into the molecular interactions of this compound class. Molecular docking simulations suggest that the furan-2-carboxylate moiety plays a crucial role in binding to various biological targets, while the pyrazole ring contributes to the stabilization of these interactions. These findings are guiding the rational design of next-generation derivatives with optimized pharmacokinetic properties.

Current research directions include exploring the compound's potential in oncology applications. Preliminary results from cell-based assays indicate that certain derivatives of 374909-94-1 demonstrate selective cytotoxicity against specific cancer cell lines, possibly through modulation of cell cycle regulatory proteins. However, further mechanistic studies are needed to fully elucidate these effects.

In conclusion, methyl 5-(3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate represents a promising chemical scaffold with multiple therapeutic applications. The compound's versatility, combined with recent synthetic and biological advances, positions it as an important focus area for future drug discovery efforts in inflammation, oncology, and potentially other therapeutic areas.